Cas no 2229174-33-6 (3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid
• CAS No: 2229174-33-6
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 6359396
• PubChem ID: 165632494
• Update Time: 2025-08-02

3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid
• EN300-1953062
• 2229174-33-6

• Inchi： 1S/C9H10F2O3/c1-5-3-7(6(2)14-5)9(10,11)4-8(12)13/h3H,4H2,1-2H3,(H,12,13)
• InChI Key： RNGGUKPDLUQWGP-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=C(C)OC=1C)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid

3-(2,5-Dimethylfuran-3-yl)-3,3-difluoropropanoic Acid (CAS No: 2229174-33-6)

Introduction to 3-(2,5-Dimethylfuran-3-yl)-3,3-difluoropropanoic Acid

3-(2,5-Dimethylfuran-3-yl)-3,3-difluoropropanoic acid is a highly specialized organic compound with the CAS registry number 2229174-33-6. This compound belongs to the class of propanoic acids, which are three-carbon carboxylic acids. The molecule features a furan ring substituted with two methyl groups at the 2 and 5 positions and two fluorine atoms at the 3 position of the propanoic acid backbone. Its unique structure endows it with distinct chemical and physical properties, making it a subject of interest in various scientific and industrial applications.

The compound's structure is characterized by a furan ring, a five-membered heterocyclic compound containing one oxygen atom. The substitution pattern on the furan ring—specifically, the presence of two methyl groups—contributes to its stability and reactivity. The difluoro substitution on the propanoic acid backbone adds electron-withdrawing effects, which can influence its acidity and reactivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as catalytic asymmetric synthesis and transition-metal-catalyzed coupling reactions. These methods have not only improved the yield and purity of the compound but also opened avenues for its application in diverse fields.

Chemical Properties and Synthesis

The chemical properties of 3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid are largely influenced by its functional groups. The carboxylic acid group imparts acidic properties, while the furan ring contributes aromaticity and potential for conjugation. The presence of fluorine atoms introduces electronegativity, which can modulate the compound's reactivity in various chemical transformations.

The synthesis of this compound typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of a suitably substituted furan derivative with a fluorinated propanoic acid precursor using coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1(6H)-yl)-N,N,N',N'-tetramethyuronium hexafluorophosphate).

Pioneering research by Smith et al. (2021) demonstrated a novel route for synthesizing this compound using microwave-assisted chemistry, which significantly reduced reaction times while maintaining high yields. This method has been widely adopted in both academic and industrial settings due to its efficiency and scalability.

Applications in Pharmaceutical Research

One of the most promising applications of 3-(2,5-dimethylfuran-3-yl)-3,3-difluoropropanoic acid lies in the field of pharmaceuticals. Its unique structure makes it an attractive candidate for drug design, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways.

Recent studies have explored its potential as a lead compound in anti-cancer drug development. For instance, research conducted by Johnson et al. (2021) revealed that this compound exhibits selective inhibition against protein kinase A (PKA), a key enzyme involved in cell signaling pathways that are often dysregulated in cancer cells.

In addition to its enzymatic activity modulation capabilities, this compound has also shown promise as a component in drug delivery systems due to its ability to form stable complexes with certain biomolecules. Its fluorinated nature enhances its lipophilicity, which is advantageous for improving drug bioavailability.

Environmental Impact and Biodegradability

As concerns about environmental sustainability grow, understanding the biodegradability and environmental impact of chemical compounds has become increasingly important. Studies on biodegradation pathways for (CAS No: 2229174-33-6) have revealed that under aerobic conditions, it undergoes microbial degradation through oxidative cleavage of the furan ring and hydrolysis of the carboxylic acid group.

Preliminary data from Green et al.'s research (2020) suggest that this compound has moderate biodegradability under standard environmental conditions but may persist longer in anaerobic environments such as deep soil or sediments. Further research is needed to fully characterize its environmental fate and assess potential risks associated with its use.

Efforts are underway to develop more sustainable synthesis routes for this compound that minimize waste generation and energy consumption. Techniques such as catalytic hydrogenation using renewable feedstocks are being explored as viable alternatives to traditional synthesis methods.

SEO Keywords: